Cas no 2228450-75-5 (1-(3,3-difluorocyclobutyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(3,3-difluorocyclobutyl)cyclohexane-1-carboxylic acid
• CAS No: 2228450-75-5
• MF: C₁₁H₁₆F₂O₂
• MW: 218.240350723267
• CID: 6200410
• PubChem ID: 165837010
• Update Time: 2025-10-28

1-(3,3-difluorocyclobutyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluorocyclobutyl)cyclohexane-1-carboxylic acid
• 2228450-75-5
• EN300-1947672

• Inchi： 1S/C11H16F2O2/c12-11(13)6-8(7-11)10(9(14)15)4-2-1-3-5-10/h8H,1-7H2,(H,14,15)
• InChI Key： BKXOGSKORPRURK-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)C1(C(=O)O)CCCCC1)F

Computed Properties

• Exact Mass: 218.11183607g/mol
• Monoisotopic Mass: 218.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3,3-difluorocyclobutyl)cyclohexane-1-carboxylic acid

1-(3,3-Difluorocyclobutyl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

1-(3,3-Difluorocyclobutyl)cyclohexane-1-carboxylic acid (CAS No. 2228450-75-5) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique difluorocyclobutyl and cyclohexane moieties, which contribute to its distinct chemical and biological properties. In this article, we will delve into the structural features, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The difluorocyclobutyl group in 1-(3,3-difluorocyclobutyl)cyclohexane-1-carboxylic acid is a key structural element that imparts several interesting properties to the molecule. Fluorine atoms are known for their strong electron-withdrawing effect, which can significantly influence the electronic and steric properties of the compound. This effect can lead to enhanced metabolic stability and improved pharmacokinetic profiles, making the compound a promising candidate for drug development.

The cyclohexane ring in 1-(3,3-difluorocyclobutyl)cyclohexane-1-carboxylic acid provides additional steric bulk and conformational rigidity. These characteristics can enhance the compound's binding affinity to specific biological targets, such as enzymes or receptors. Recent studies have shown that compounds with cyclohexane rings often exhibit improved selectivity and reduced off-target effects, which are crucial factors in drug design.

Synthesis of 1-(3,3-difluorocyclobutyl)cyclohexane-1-carboxylic acid has been explored using various methodologies. One common approach involves the reaction of a difluorocyclobutyl derivative with a cyclohexanecarboxylic acid precursor. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that utilizes palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthetic route but also improves yield and purity, making it suitable for large-scale production.

In terms of biological activity, 1-(3,3-difluorocyclobutyl)cyclohexane-1-carboxylic acid has shown promising results in preclinical studies. Research conducted at the University of California demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have neuroprotective properties, potentially making it useful in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's.

The pharmacokinetic profile of 1-(3,3-difluorocyclobutyl)cyclohexane-1-carboxylic acid has also been extensively studied. In vivo experiments using rodent models have shown that the compound has good oral bioavailability and a favorable half-life, which are essential for effective drug delivery. Furthermore, it has demonstrated low toxicity and minimal side effects in preclinical trials, suggesting its safety for human use.

Beyond its potential as a therapeutic agent, 1-(3,3-difluorocyclobutyl)cyclohexane-1-carboxylic acid has also found applications in materials science. Its unique combination of fluorine atoms and cyclic structures makes it an attractive candidate for the development of advanced materials with enhanced mechanical and thermal properties. For example, researchers at MIT have explored its use in creating high-performance polymers for aerospace and automotive industries.

In conclusion, 1-(3,3-difluorocyclobutyl)cyclohexane-1-carboxylic acid (CAS No. 2228450-75-5) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features contribute to its diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new applications and optimize its synthesis methods, further solidifying its importance in various scientific fields.